Cas no 1806621-91-9 (Ethyl 2-(3-bromopropyl)-6-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-6-(trifluoromethylthio)benzoate
• CAS No: 1806621-91-9
• MF: C₁₃H₁₄BrF₃O₂S
• MW: 371.213272571564
• CID: 4794789
• Update Time: 2025-06-10

Ethyl 2-(3-bromopropyl)-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C13H14BrF3O2S/c1-2-19-12(18)11-9(6-4-8-14)5-3-7-10(11)20-13(15,16)17/h3,5,7H,2,4,6,8H2,1H3
• InChI Key： GVKLDQYWQYIHHM-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1C(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 313
• XLogP3: 5.2
• Topological Polar Surface Area: 51.6

Additional information on Ethyl 2-(3-bromopropyl)-6-(trifluoromethylthio)benzoate

Ethyl 2-(3-bromopropyl)-6-(trifluoromethylthio)benzoate (CAS No. 1806621-91-9): A Comprehensive Review in Modern Chemical Biology and Medicinal Chemistry

Ethyl 2-(3-bromopropyl)-6-(trifluoromethylthio)benzoate, identified by its CAS number 1806621-91-9, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. The presence of both a bromopropyl side chain and a trifluoromethylthio substituent imparts distinct chemical and biological properties, making it a valuable candidate for further exploration.

The bromopropyl moiety in Ethyl 2-(3-bromopropyl)-6-(trifluoromethylthio)benzoate introduces a reactive site that can be exploited for various chemical modifications. This feature is particularly useful in medicinal chemistry, where selective functionalization is often required to optimize drug-like properties. The bromine atom, being highly electronegative, enhances the electrophilicity of the carbon backbone, facilitating reactions such as Suzuki-Miyaura cross-coupling, which is widely employed in the synthesis of complex organic molecules.

Conversely, the trifluoromethylthio group adds another layer of complexity to the compound's behavior. Trifluoromethylthio groups are known for their ability to modulate metabolic stability and binding affinity in drug candidates. The electron-withdrawing nature of the trifluoromethyl group can enhance the lipophilicity of a molecule, while the sulfur atom provides a site for further derivatization. These properties make Ethyl 2-(3-bromopropyl)-6-(trifluoromethylthio)benzoate an intriguing scaffold for designing molecules with improved pharmacokinetic profiles.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous biological processes and are often implicated in diseases such as cancer and inflammation. Ethyl 2-(3-bromopropyl)-6-(trifluoromethylthio)benzoate has been explored as a potential lead compound in this area due to its unique structural features. Preliminary studies suggest that derivatives of this compound can disrupt specific PPIs by competing with natural ligands or by inducing conformational changes in target proteins.

The synthesis of Ethyl 2-(3-bromopropyl)-6-(trifluoromethylthio)benzoate involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the bromopropyl group typically requires bromination reactions followed by nucleophilic substitution, while the incorporation of the trifluoromethylthio moiety often involves thiolation reactions with trifluoromethanesulfenamide precursors. These synthetic strategies not only showcase the compound's structural complexity but also demonstrate its feasibility for large-scale production.

The biological activity of Ethyl 2-(3-bromopropyl strong >)-6-(< strong >trifluoromethylthio strong >)benzoate has been investigated in various cellular and biochemical assays. Early studies have revealed that certain derivatives exhibit inhibitory effects on enzymes involved in cancer metabolism. For instance, modifications at the benzoate core have been shown to enhance binding affinity to specific enzyme targets, leading to reduced activity of key metabolic pathways in tumor cells. These findings have opened up new avenues for developing targeted therapies against cancer.

Beyond its applications in oncology, Ethyl 2-(3-< strong >bromopropyl strong >)-6-(< strong >trifluoromethylthio strong >)benzoate has potential implications in other therapeutic areas as well. Researchers have explored its use as an intermediate in the synthesis of anti-inflammatory agents, where its structural features contribute to modulating immune responses. Additionally, its ability to cross-react with biological targets suggests possible applications in neurodegenerative diseases, where precise modulation of protein interactions is crucial for therapeutic intervention.

The development of novel drug candidates relies heavily on advances in computational chemistry and molecular modeling techniques. Ethyl 2-(3-< strong >bromopropyl strong >)-6-(< strong >trifluoromethylthio strong >)benzoate has been subjected to extensive computational studies to understand its interactions with biological targets at an atomic level. These studies have provided valuable insights into how structural modifications can fine-tune binding affinity and selectivity. By leveraging computational tools, researchers can predict the behavior of new derivatives before conducting costly wet-lab experiments.

The future prospects of Ethyl 2-(3-< strong >bromopropyl strong >)-6-(< strong >trifluoromethylthio strong >)benzoate are promising, with ongoing research aimed at expanding its applications across multiple therapeutic domains. Innovations in synthetic methodologies will continue to enhance access to derivatives with tailored properties, while advancements in biophysical techniques will further elucidate their mechanisms of action. As our understanding of disease biology evolves, compounds like Ethyl 2-(3-< strong >bromopropyl strong >)-6-(< strong >trifluoromethylthio strong >)benzoate are poised to play a pivotal role in shaping next-generation therapeutics.